Cas no 153655-92-6 (4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine)

• Product Name: 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine
• CAS No: 153655-92-6
• MF: C₁₁H₁₁Cl₂N
• MW: 228.117740869522
• CID: 2152475
• PubChem ID: 22729061
• Update Time: 2025-10-29

4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine
• OENHQMQUZYKXFG-UHFFFAOYSA-N
• 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C11H11Cl2N/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8/h1-3,7,14H,4-6H2
• InChI Key： OENHQMQUZYKXFG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CCNCC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine

Introduction to 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine (CAS No. 153655-92-6)

4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine, identified by the chemical identifier CAS No. 153655-92-6, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural properties and potential applications in medicinal chemistry. The presence of a tetrahydropyridine core and 3,4-dichlorophenyl substituent makes it a versatile scaffold for designing novel bioactive molecules.

The tetrahydropyridine moiety is a common pharmacophore in many pharmacologically active compounds, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the 3,4-dichlorophenyl group introduces electronic and steric effects that can modulate the compound's reactivity and binding affinity. These features make 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine a valuable intermediate in the synthesis of potential therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing new treatments for various diseases. The tetrahydropyridine scaffold has been extensively studied for its role in central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory medications. The incorporation of electron-withdrawing groups like chlorine atoms in the phenyl ring can enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

One of the most compelling aspects of 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine is its potential as a precursor for more complex molecules. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological properties. For instance, modifications at the nitrogen atom of the tetrahydropyridine ring or variations in the dichlorophenyl substituent can lead to compounds with improved binding affinity and selectivity.

In the context of modern medicinal chemistry, computational methods play a pivotal role in optimizing molecular structures. Virtual screening and molecular dynamics simulations have been employed to predict the interactions of 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine with biological targets. These studies have provided insights into how structural modifications can fine-tune its pharmacological activity.

The synthesis of 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine involves multi-step organic reactions that highlight the synthetic versatility of this compound. Key steps include cyclization reactions to form the tetrahydropyridine ring and aromatic substitution reactions to introduce the dichlorophenyl group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes.

From a therapeutic perspective, 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine has been explored as a potential candidate for treating neurological disorders. Its ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it an attractive candidate for drugs targeting conditions such as depression and epilepsy. Preclinical studies have demonstrated promising results in animal models.

The compound's structural features also make it suitable for developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes and are often targeted in cancer therapy. By designing derivatives of 4-(3,4-Dichlorophenyl)-1,2,3,6-tetrahydropyridine that specifically interact with kinase domains.

Another area of interest is the use of 4-(3,4-Dichlorophenyl)-1,2,3,-tetrahydropyridine in antiviral research. The unique structural motif allows for interactions with viral proteases and polymerases. Researchers are investigating how modifications to this scaffold can enhance antiviral efficacy while minimizing side effects.

In conclusion, 153655-92-6 exhibits remarkable potential as a pharmacological building block due to its versatile structure and functional properties。 Future studies will likely continue to uncover new applications for this compound， further solidifying its importance in drug discovery。 The combination of synthetic innovation， computational modeling， and preclinical research will be essential in realizing its full therapeutic potential。